Gadolinium-158

• IUPAC Name: gadolinium-158
• InChI: InChI=1S/Gd/i1+1
• InChI Key: UIWYJDYFSGRHKR-OUBTZVSYSA-N
• Canonical SMILES: [Gd]
• Isomeric SMILES: [158Gd]
• Molecular Formula: Gd
• DSSTOX Substance ID: DTXSID90164589
• Molecular Weight: 157.92411 g/mol
• CAS RN: 15068-71-0

Description

Gadolinium-158 is an isotope of Gadolinium, a silvery-white metal that belongs to the lanthanide series. Gadolinium has seven unpaired electrons, which is the greatest number of unpaired electron spins possible for an atom. Gadolinium-158 is one of the stable isotopes of Gadolinium.

Synthesis Analysis

The photon and electron spectra of Gadolinium-158 are a result of the (n, gamma)-reaction on Gadolinium-157. This process involves bombarding Gadolinium-157 with neutrons, which causes it to absorb a neutron and become Gadolinium-158.

Molecular Structure Analysis

. It has a hexagonal crystal structure.

Chemical Reactions Analysis

Gadolinium reacts slowly with water and dissolves in acids. It becomes superconductive below 1.083 K and is strongly magnetic at room temperature. Gadolinium-based contrast agents (GBCAs) have transformed magnetic resonance imaging (MRI) by facilitating the use of contrast-enhanced MRI.

Physical And Chemical Properties Analysis

Gadolinium is a soft, silvery metal that reacts with oxygen and water. . Gadolinium is relatively stable in dry air but forms a thin film of Gd2O3 in moist air.

Scientific Research Applications

• Neutron Imaging : Harms and McCormack (1974) explored the role of isotopic conversion in gadolinium for neutron imaging, focusing on the internal-conversion electron spectra in Gd-158. They found that gadolinium converters enriched in Gd-157 show an optical-density enhancement related to converter thickness (Harms & McCormack, 1974).

• Neutrino Physics Experiments : Yano (2017) discussed the applications of Gd-158 in neutrino physics experiments. Gadolinium-157 and Gd-155, due to their large neutron capture cross-section, are utilized in reactor neutrino experiments and large water Cherenkov detector experiments (Yano, 2017).

• Isotopic Composition Analysis : He et al. (2020) conducted a study on the isotopic composition of gadolinium using multicollector inductively coupled plasma mass spectrometry (MC-ICPMS). This work contributes to a revised standard atomic weight for gadolinium (He et al., 2020).

• Neutron Capture Therapy (NCT) : Sakurai and Kobayashi (2002) prepared nuclear data of gadolinium for simulation calculations and dose estimation in gadolinium neutron capture therapy (GdNCT). They confirmed the effectiveness of the 157Gd(n, γ) 158Gd reaction in this therapy (Sakurai & Kobayashi, 2002).

• MRI Contrast Agents : Caravan (2006) discussed the use of Gadolinium(III) complexes in MRI to increase contrast by selectively relaxing nearby water molecules. The study reviewed strategies to improve the sensitivity of these contrast agents (Caravan, 2006).

• Neutron Capture Cancer Therapy : Téllez et al. (2019) explored the use of gadolinium nuclides as neutron capture agents in neutron capture cancer therapy, focusing on the final state spectrum of the reaction which includes Gd-158, photon emission, and electrons (Téllez et al., 2019).

• Nuclear Technology : Shih and Brugger (1992) reported on the application of gadolinium in neutron capture therapy, with an emphasis on imaging techniques to show the distribution and concentration of Gd-157 in samples (Shih & Brugger, 1992).

• Gadolinium-Based Cancer Therapy : Goorley and Nikjoo (2000) presented detailed electron and photon spectra for three gadolinium-based cancer therapy approaches, highlighting the role of Auger electrons in increasing cell killing (Goorley & Nikjoo, 2000).

Mechanism of Action

The gadolinium ion is useful as an MRI contrast agent because it has seven unpaired electrons. Gadolinium molecules shorten the spin-lattice relaxation time (T1) of voxels in which they are present.

Safety and Hazards

Gadolinium can be harmful if inhaled, absorbed through the skin, or swallowed. It may cause respiratory tract irritation, skin irritation, and serious eye irritation. The FDA has warned that gadolinium-based contrast agents are retained in the body and requires new class warnings.